Cas no 1207003-50-6 (3-(4-methoxyphenyl)-N-3-(quinolin-8-yloxy)propylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-3-(quinolin-8-yloxy)propylpropanamide
• CAS No: 1207003-50-6
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5805418
• PubChem ID: 45505643
• Update Time: 2025-08-01

3-(4-methoxyphenyl)-N-3-(quinolin-8-yloxy)propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-3-(quinolin-8-yloxy)propylpropanamide
• 3-(4-methoxyphenyl)-N-(3-(quinolin-8-yloxy)propyl)propanamide
• SR-01000925919-1
• 1207003-50-6
• VU0527183-1
• 3-(4-methoxyphenyl)-N-(3-quinolin-8-yloxypropyl)propanamide
• 3-(4-methoxyphenyl)-N-[3-(quinolin-8-yloxy)propyl]propanamide
• SR-01000925919
• AKOS024526518
• F5875-0181

• Inchi： 1S/C22H24N2O3/c1-26-19-11-8-17(9-12-19)10-13-21(25)23-15-4-16-27-20-7-2-5-18-6-3-14-24-22(18)20/h2-3,5-9,11-12,14H,4,10,13,15-16H2,1H3,(H,23,25)
• InChI Key： RTGMRAIIXQZBHT-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)CCCNC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Additional information on 3-(4-methoxyphenyl)-N-3-(quinolin-8-yloxy)propylpropanamide

3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)Propylpropanamide: A Comprehensive Overview

3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide (CAS No. 1207003-50-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and potential applications of 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide.

Chemical Structure and Properties

3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide is a complex organic molecule with a molecular formula of C₂₁H₂₅N₂O₃. The compound features a quinoline moiety, which is a heterocyclic aromatic ring system, and a methoxyphenyl group, which is an aromatic ring substituted with a methoxy functional group. These structural elements contribute to the compound's unique chemical properties and biological activities.

The presence of the quinoline ring imparts significant electronic and steric effects, making the molecule highly versatile in terms of its interactions with biological targets. The methoxyphenyl group, on the other hand, enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Additionally, the amide linkage in the structure provides stability and resistance to metabolic degradation, which is crucial for maintaining the compound's biological activity over extended periods.

Biological Activities and Mechanisms of Action

3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide has been extensively studied for its diverse biological activities. Recent research has highlighted its potential as an anti-inflammatory agent, neuroprotective compound, and modulator of various signaling pathways.

Inflammation is a complex biological response involving multiple cellular and molecular mechanisms. Studies have shown that 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound also downregulates the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide has demonstrated neuroprotective effects in both in vitro and in vivo models. Research indicates that the compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Furthermore, it has been shown to inhibit apoptosis by modulating key signaling pathways such as the PI3K/Akt pathway.

Potential Therapeutic Applications

The diverse biological activities of 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide make it a promising candidate for various therapeutic applications. In the context of inflammatory diseases, this compound could be developed as a novel anti-inflammatory agent for conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma. Its ability to inhibit pro-inflammatory cytokines and COX-2 makes it particularly suitable for these applications.

In neurodegenerative disorders such as Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS), the neuroprotective properties of 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide offer significant therapeutic potential. By reducing oxidative stress and inhibiting apoptosis, this compound could help slow down disease progression and improve patient outcomes.

Clinical Development and Future Directions

The clinical development of 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide is an ongoing process that involves rigorous preclinical studies and clinical trials. Preclinical studies have provided valuable insights into the safety profile, pharmacokinetics, and pharmacodynamics of the compound. These studies have demonstrated that 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory diseases and neurodegenerative disorders. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 3-(4-Methoxyphenyl)-N-3-(Quinolin-8-yloxy)propylpropanamide (CAS No. 1207003-50-6) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for its development as a novel therapeutic agent.